N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide

• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H21NO2/c1-20(2,3)21(14-15-9-5-4-6-10-15)19(22)18-13-16-11-7-8-12-17(16)23-18/h4-13H,14H2,1-3H3
• InChI Key: LJVRHXYLDIZONR-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(CC1=CC=CC=C1)C(=O)C2=CC3=CC=CC=C3O2
• solubility: 1.1 [ug/mL]

Description

N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide is a chemical compound that is used in scientific research for its unique properties. This compound is synthesized using various methods and has several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to act as a nucleophile in organic reactions and as a ligand in metal-catalyzed reactions. This compound is also known to inhibit the activity of certain enzymes.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It is known to have anti-inflammatory and analgesic properties. This compound also exhibits antitumor activity and has been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide in lab experiments include its unique properties and its ability to act as a ligand in metal-catalyzed reactions. However, the limitations of using this compound include its high cost and the need for specialized equipment and expertise.

Future Directions

There are several future directions for the study of N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide. One direction is the development of new drugs based on the properties of this compound. Another direction is the study of the mechanism of action of this compound and its interaction with biological systems. Additionally, the synthesis of new derivatives of this compound could lead to the discovery of new compounds with unique properties.

Synthesis Methods

N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide is synthesized using various methods. One of the most common methods is the reaction between benzylamine and tert-butyl 2-benzofurancarboxylate in the presence of a catalyst. The reaction takes place in a solvent such as ethanol or methanol, and the product is obtained by filtration and purification.

Scientific Research Applications

N-benzyl-N-tert-butyl-1-benzofuran-2-carboxamide has various scientific research applications. It is used as a ligand in metal-catalyzed reactions, and as a reagent in organic synthesis. This compound is also used in the development of new drugs and in the study of biological systems.